Cas no 1804411-76-4 (2-(Bromomethyl)-6-hydroxybenzo[d]oxazole)
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole
-
- Inchi: 1S/C8H6BrNO2/c9-4-8-10-6-2-1-5(11)3-7(6)12-8/h1-3,11H,4H2
- InChI Key: BTZFOWBDRBNMMA-UHFFFAOYSA-N
- SMILES: BrCC1=NC2C=CC(=CC=2O1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 2
- Topological Polar Surface Area: 46.3
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081000456-250mg |
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole |
1804411-76-4 | 98% | 250mg |
$5,534.00 | 2022-04-02 | |
| Alichem | A081000456-500mg |
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole |
1804411-76-4 | 98% | 500mg |
$7,177.93 | 2022-04-02 | |
| Alichem | A081000456-1g |
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole |
1804411-76-4 | 98% | 1g |
$12,590.96 | 2022-04-02 |
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole
Comprehensive Guide to 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole (CAS No. 1804411-76-4): Properties, Applications, and Market Insights
2-(Bromomethyl)-6-hydroxybenzo[d]oxazole (CAS No. 1804411-76-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This brominated oxazole derivative features a unique molecular structure combining a hydroxybenzo[d]oxazole core with a reactive bromomethyl substituent, making it valuable for various synthetic applications.
The compound's molecular formula is C8H6BrNO2, with a molecular weight of 228.04 g/mol. Its benzo[d]oxazole scaffold is particularly interesting to researchers developing fluorescence probes and bioactive molecules, as this structural motif is known to exhibit remarkable photophysical properties and biological activity. The presence of both hydroxyl and bromomethyl groups provides multiple sites for further chemical modifications.
In pharmaceutical research, 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole serves as a key intermediate for synthesizing potential kinase inhibitors and antimicrobial agents. Recent studies have explored its utility in developing novel anticancer compounds, particularly those targeting specific enzyme pathways. The compound's ability to participate in cross-coupling reactions makes it valuable for creating diverse molecular libraries in drug discovery programs.
Material scientists have investigated 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole for its potential in creating advanced organic electronic materials. The oxazole moiety contributes to electron transport properties, while the bromomethyl group allows for polymerization or attachment to other molecular components. These characteristics make it promising for developing OLED materials, organic semiconductors, and fluorescent sensors.
The synthesis of 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole typically involves multi-step organic reactions starting from commercially available precursors. Researchers have developed optimized protocols to improve yield and purity, with recent advancements focusing on green chemistry approaches that minimize hazardous byproducts. The compound's stability under various conditions makes it suitable for diverse experimental setups.
Market analysis indicates growing demand for 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole among research institutions and pharmaceutical companies. The global market for specialty heterocyclic compounds is projected to expand significantly, driven by increased R&D investment in drug discovery and advanced materials. Suppliers offering high-purity samples with comprehensive analytical data are particularly sought after in this competitive landscape.
Quality control for 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole typically involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are essential to maintain stability over extended periods.
Recent publications have highlighted innovative applications of 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole derivatives in bioimaging and theragnostic approaches. The compound's fluorescent properties when incorporated into larger molecular systems show promise for both diagnostic and therapeutic applications, aligning with current trends in precision medicine.
Environmental and safety considerations for handling 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole follow standard laboratory protocols for brominated compounds. While not classified as highly hazardous, appropriate personal protective equipment and proper ventilation are recommended during experimental work. Researchers are increasingly interested in developing safer synthetic alternatives that maintain the compound's valuable reactivity profile.
The future outlook for 2-(Bromomethyl)-6-hydroxybenzo[d]oxazole research appears promising, with potential applications emerging in catalysis, supramolecular chemistry, and nanotechnology. As synthetic methodologies advance and our understanding of structure-activity relationships improves, this versatile compound is likely to find even broader utility across scientific disciplines.
1804411-76-4 (2-(Bromomethyl)-6-hydroxybenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)